Cas no 1955547-28-0 (5-(4-fluorobenzoyl)-octahydropyrrolo3,4-bpyrrole)

• Product Name: 5-(4-fluorobenzoyl)-octahydropyrrolo3,4-bpyrrole
• CAS No: 1955547-28-0
• MF: C₁₃H₁₅FN₂O
• MW: 234.269406557083
• MDL: MFCD30180707
• CID: 5241728
• PubChem ID: 74881754
• Update Time: 2025-05-26

5-(4-fluorobenzoyl)-octahydropyrrolo3,4-bpyrrole Chemical and Physical Properties

Names and Identifiers

• Methanone, (4-fluorophenyl)(hexahydropyrrolo[3,4-b]pyrrol-5(1H)-yl)-
• 5-(4-fluorobenzoyl)-octahydropyrrolo3,4-bpyrrole

• MDL： MFCD30180707
• Inchi： 1S/C13H15FN2O/c14-11-3-1-9(2-4-11)13(17)16-7-10-5-6-15-12(10)8-16/h1-4,10,12,15H,5-8H2
• InChI Key： BLLWGNQEBCPHCJ-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(F)C=C1)(N1CC2CCNC2C1)=O

Additional information on 5-(4-fluorobenzoyl)-octahydropyrrolo3,4-bpyrrole

Introduction to 5-(4-fluorobenzoyl)-octahydropyrrolo[3,4-bpyrrole] (CAS No. 1955547-28-0)

5-(4-fluorobenzoyl)-octahydropyrrolo[3,4-bpyrrole], identified by the chemical compound identifier CAS No. 1955547-28-0, is a structurally complex molecule that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of heterocyclic derivatives, featuring a fused pyrrole and benzoyl moiety with a fluorine substituent at the para position of the benzene ring. The unique structural framework of this molecule presents intriguing opportunities for its application in drug discovery and molecular research.

The nomenclature of this compound clearly highlights its core structural elements: the octahydropyrrolo[3,4-bpyrrole] scaffold, which is a bicyclic system composed of a pyrrole ring fused with an octahydrobenzopyrrole moiety, and the 4-fluorobenzoyl group attached at the fifth position of the pyrrole ring. The presence of the fluorine atom is a critical feature, as it can modulate the electronic properties and binding affinity of the molecule, making it a valuable candidate for further exploration in medicinal chemistry.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to delve deeper into the structural and functional properties of 5-(4-fluorobenzoyl)-octahydropyrrolo[3,4-bpyrrole]. Studies have demonstrated that this compound exhibits promising interactions with biological targets, particularly those involved in inflammatory pathways and cancer metabolism. The benzoyl group serves as a pharmacophore that can engage with specific amino acid residues in protein targets, while the fluorine atom enhances metabolic stability and binding affinity.

In the realm of drug development, this compound has been investigated for its potential as an inhibitor of key enzymes implicated in diseases such as cancer and inflammation. For instance, preliminary studies suggest that it may interfere with the activity of cyclooxygenase-2 (COX-2), a well-known target for nonsteroidal anti-inflammatory drugs (NSAIDs). The fluorobenzoyl moiety is particularly noteworthy for its ability to fine-tune pharmacokinetic properties, including solubility and bioavailability.

The bicyclic structure of 5-(4-fluorobenzoyl)-octahydropyrrolo[3,4-bpyrrole] also lends itself to further derivatization and optimization. Researchers have explored various synthetic strategies to modify this scaffold, aiming to enhance its biological activity and reduce potential side effects. For example, replacing the benzoyl group with other functionalized aromatic rings or introducing additional heterocyclic units could lead to novel derivatives with improved therapeutic profiles.

One particularly exciting area of research involves the application of 5-(4-fluorobenzoyl)-octahydropyrrolo[3,4-bpyrrole] in targeted therapy for solid tumors. Preclinical studies have indicated that this compound can selectively accumulate in tumor tissues due to enhanced permeability and retention (EPR) effects. Moreover, its ability to inhibit key metabolic enzymes in cancer cells suggests that it may disrupt tumor energy metabolism, thereby inhibiting tumor growth.

The role of fluorinated aromatic compounds in medicinal chemistry cannot be overstated. The introduction of fluorine atoms into molecular structures often leads to significant improvements in drug efficacy and pharmacokinetics. In the case of 5-(4-fluorobenzoyl)-octahydropyrrolo[3,4-bpyrrole], the fluorine atom at the para position of the benzoyl group enhances lipophilicity while maintaining metabolic stability. This balance is crucial for achieving optimal drug delivery and target engagement.

Another area where this compound shows promise is in the treatment of neurological disorders. The pyrrole scaffold is known to interact with various neurotransmitter receptors and ion channels, making it a potential candidate for developing therapies targeting conditions such as Alzheimer's disease and Parkinson's disease. The unique combination of structural features in 5-(4-fluorobenzoyl)-octahydropyrrolo[3,4-bpyrrole] may allow it to modulate neuronal activity without causing significant side effects.

From a synthetic chemistry perspective, the preparation of 5-(4-fluorobenzoyl)-octahydropyrrolo[3,4-bpyrrole] involves multi-step organic reactions that require precise control over reaction conditions. Advanced techniques such as transition metal-catalyzed cross-coupling reactions have been employed to construct the complex heterocyclic framework efficiently. These synthetic methodologies not only highlight the versatility of modern organic chemistry but also pave the way for producing other structurally related compounds for drug discovery purposes.

The growing interest in 5-(4-fluorobenzoyl)-octahydropyrrolo[3,4-bpyrrole] underscores its potential as a lead compound for developing novel therapeutic agents. As research continues to uncover new biological activities and mechanisms of action associated with this molecule, it is likely that we will see more derivative compounds entering clinical trials in various disease indications. The combination of computational modeling, synthetic chemistry expertise, and preclinical testing will be essential in realizing this potential.

In conclusion,5-(4-fluorobenzoyl)-octahydropyrrolo[3,4-bpyrrole] represents a fascinating example of how structural complexity can be leveraged to develop molecules with therapeutic value. Its unique chemical properties make it an attractive candidate for further exploration in pharmaceutical research, particularly given its potential applications in oncology, neurology, and anti-inflammatory therapies. As our understanding of molecular interactions continues to evolve, so too will our ability to harness compounds like this one for improving human health.